Cas no 1484064-40-5 (1-(1,2,3-thiadiazole-4-carbonyl)piperidine)

• Product Name: 1-(1,2,3-thiadiazole-4-carbonyl)piperidine
• CAS No: 1484064-40-5
• MF: C₈H₁₁N₃OS
• MW: 197.257439851761
• CID: 5981983
• PubChem ID: 22375342
• Update Time: 2025-05-20

1-(1,2,3-thiadiazole-4-carbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(1,2,3-thiadiazole-4-carbonyl)piperidine
• Methanone, 1-piperidinyl-1,2,3-thiadiazol-4-yl-
• piperidin-1-yl(thiadiazol-4-yl)methanone
• AKOS009333137
• 1484064-40-5
• F6511-9255

• Inchi： 1S/C8H11N3OS/c12-8(7-6-13-10-9-7)11-4-2-1-3-5-11/h6H,1-5H2
• InChI Key： FOVRZTVYSFQQND-UHFFFAOYSA-N
• SMILES： C(N1CCCCC1)(C1=CSN=N1)=O

Computed Properties

• Exact Mass: 197.06228316g/mol
• Monoisotopic Mass: 197.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.3Ų

Experimental Properties

• Density: 1.311±0.06 g/cm3(Predicted)
• Boiling Point: 351.4±34.0 °C(Predicted)
• pka: -1.85±0.10(Predicted)

Additional information on 1-(1,2,3-thiadiazole-4-carbonyl)piperidine

Introduction to 1-(1,2,3-thiadiazole-4-carbonyl)piperidine (CAS No. 1484064-40-5)

1-(1,2,3-thiadiazole-4-carbonyl)piperidine, identified by its Chemical Abstracts Service (CAS) number 1484064-40-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the thiadiazole and piperidine classes, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural motif of 1,2,3-thiadiazole fused with a piperidine ring endows the molecule with unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The thiadiazole core is a prominent pharmacophore in medicinal chemistry, known for its role in antimicrobial, antiviral, anti-inflammatory, and anticancer agents. Its ability to interact with biological targets such as enzymes and receptors stems from the presence of sulfur and nitrogen atoms, which facilitate hydrogen bonding and hydrophobic interactions. In contrast, the piperidine moiety contributes to the compound's solubility and metabolic stability, enhancing its bioavailability and pharmacokinetic profile. Together, these structural features make 1-(1,2,3-thiadiazole-4-carbonyl)piperidine a promising candidate for further investigation in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with biological targets at an atomic level. Studies indicate that the carbonyl group at the 4-position of the thiadiazole ring serves as a key pharmacophoric element, capable of engaging with nucleophilic residues in enzymes such as kinases and proteases. This interaction is critical for modulating enzymatic activity, which is often a therapeutic strategy in oncology and inflammatory diseases. Furthermore, the piperidine ring's flexibility allows for conformational adjustments that optimize binding affinity to protein targets.

In vitro studies have demonstrated that derivatives of 1-(1,2,3-thiadiazole-4-carbonyl)piperidine exhibit inhibitory effects on various disease-related pathways. For instance, modifications at the piperidine nitrogen or the thiadiazole sulfur atoms can enhance binding to specific receptors or enzymes implicated in cancer progression. Notably, recent research has highlighted its potential in targeting tyrosine kinases, which are overexpressed in many solid tumors. The compound's ability to disrupt signaling cascades involved in cell proliferation and survival makes it an attractive lead for developing novel anticancer agents.

The synthesis of 1-(1,2,3-thiadiazole-4-carbonyl)piperidine involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic steps include cyclization of thiourea derivatives with α-haloketones to form the thiadiazole ring followed by condensation with piperidine derivatives under acidic or basic catalysis. Advances in green chemistry have also influenced synthetic methodologies, promoting solvent-free reactions or catalytic systems that minimize waste generation. Such sustainable approaches align with modern pharmaceutical industry standards while maintaining high yields and purity.

Pharmacokinetic studies are essential for evaluating the potential of 1-(1,2,3-thiadiazole-4-carbonyl)piperidine as a drug candidate. Initial preclinical data suggest favorable absorption, distribution, metabolism, and excretion (ADME) properties when administered orally or intravenously. The compound's moderate lipophilicity ensures adequate penetration into tissues while avoiding excessive accumulation in sensitive organs like the liver or kidneys. Additionally, metabolic stability assessments indicate that hydrolysis or oxidation occurs at rates compatible with therapeutic dosing regimens.

The development of novel therapeutic agents relies heavily on understanding structure-activity relationships (SAR). By systematically varying substituents on the thiadiazole or piperidine moieties, 1-(1,2,3-thiadiazole-4-carbonyl)piperidine derivatives can be optimized for enhanced efficacy or reduced toxicity. For example, fluorinated analogs have shown improved binding affinities to certain kinases due to increased electrostatic interactions with target residues. Similarly, amide-linked modifications can enhance solubility while preserving biological activity.

Emerging technologies such as high-throughput screening (HTS) have accelerated the identification of promising drug candidates like 1-(1,2,3-thiadiazole-4-carbonyl)piperidine. Automated robotic systems can test thousands of compounds against disease-relevant targets within days, significantly reducing time-to-market for new therapies. Moreover, artificial intelligence (AI)-driven de novo design algorithms predict novel molecular structures based on known bioactive scaffolds, including this thiadiazole-piperidine hybrid.

The compound's versatility extends beyond oncology; it shows promise in treating neurodegenerative disorders such as Alzheimer's disease (AD) or Parkinson's disease (PD). The thiadiazole moiety can interact with amyloid-beta plaques or tau protein aggregates implicated in AD pathogenesis, while the piperidine ring may modulate neurotransmitter release relevant to PD symptoms. Preliminary studies using cell culture models indicate protective effects against oxidative stress-induced neuronal damage, suggesting potential neuroprotective applications.

In conclusion, 1-(1,2,3-thiadiazole-4-carbonyl)piperidine (CAS No. 1484064-40-5) represents a compelling example of how merging heterocyclic scaffolds can yield bioactive molecules with broad therapeutic potential. Its unique structural features enable selective targeting of disease-causing pathways while maintaining favorable pharmacokinetic properties necessary for clinical translation. Continued research into its derivatives will likely uncover novel treatments across multiple medical disciplines, reinforcing its significance as an important chemical entity in modern medicinal chemistry.